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Compound of Interest

Compound Name: M617 TFA

Cat. No.: B1139626 Get Quote

A comprehensive overview of the current research landscape for M617 TFA, including its

proposed mechanism of action, signaling pathways, and relevant experimental data. This guide

is intended for researchers, scientists, and drug development professionals.

Initial Research Findings:

Following a comprehensive search of scientific literature and public databases, no specific

molecule or therapeutic agent designated as "M617 TFA" has been identified in the context of

diabetes and metabolic research. The search results predominantly returned information on the

broader category of Trans Fatty Acids (TFA) and their impact on metabolic health.

It is possible that "M617 TFA" may be an internal project name, a very recent discovery not yet

in the public domain, or a misnomer. Without specific information on the chemical structure or

biological target of a compound named "M617 TFA," it is not possible to provide a detailed

technical guide as requested.

The following sections on Trans Fatty Acids are provided for informational purposes, as this

was the primary subject identified in the search results.

Trans Fatty Acids (TFA) and Metabolic Health: A
General Overview
Trans fatty acids are a type of unsaturated fatty acid with at least one double bond in the trans

configuration. They can be categorized into two main types: industrially-produced TFAs (i-
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TFAs) and naturally occurring ruminant TFAs (r-TFAs).

Key Findings from Research on TFAs:

Cardiovascular Disease: A significant body of evidence has linked the consumption of i-TFAs

to an increased risk of cardiovascular disease.[1] Adverse effects on lipid profiles (increased

LDL, decreased HDL), pro-inflammatory responses, and endothelial dysfunction have been

consistently observed.[1]

Insulin Sensitivity and Diabetes: The relationship between TFA consumption and type 2

diabetes (T2D) is an active area of investigation. Some studies suggest that TFAs may

worsen insulin sensitivity, particularly in individuals already at risk for insulin resistance.[1][2]

However, findings from various studies, including large prospective cohort analyses, have

not always been consistent, with some showing no significant association or even inverse

associations for certain TFA biomarkers with T2D risk.[3][4]

Cellular Mechanisms: Research suggests that TFAs may exert their metabolic effects

through various signaling pathways. One study in male rats indicated that TFA-induced

vascular injury might be mediated through the Sirt1-Ppargc1a-Nfe2l2 signaling pathway,

leading to mitochondrial damage and apoptosis.[5]

Quantitative Data on Trans Fatty Acids and Type 2
Diabetes Risk
The following table summarizes findings from a pooled analysis of 12 prospective cohort

studies investigating the association between circulating TFA biomarkers and the incidence of

Type 2 Diabetes.
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Biomarker
Relative Risk (RR) per
interquintile range

95% Confidence Interval
(CI)

trans-16:1n-9 0.81 0.67–0.99

Total trans-18:1 0.86 0.75–0.99

Total trans-18:2 0.84 0.74–0.96

trans/trans-18:2 1.09 0.94–1.25

cis/trans-18:2 0.89 0.73–1.07

trans/cis-18:2 0.87 0.73–1.03

Data from a pooled analysis of 12 prospective cohort studies.[4]

Experimental Protocols
Due to the lack of specific information on "M617 TFA," detailed experimental protocols for this

compound cannot be provided. The methodologies used in the broader research on Trans

Fatty Acids are diverse and depend on the specific research question. Common experimental

approaches include:

Human Intervention Studies: Controlled feeding trials where participants' diets are

supplemented with specific types of TFAs to assess the impact on metabolic markers.

Prospective Cohort Studies: Long-term observational studies that track the dietary intake

and health outcomes of large populations over time.[3][4]

Animal Models: Studies using rodents or other animal models to investigate the physiological

and cellular effects of TFA consumption under controlled laboratory conditions.[5]

In Vitro Studies: Cell-based assays to explore the molecular mechanisms by which TFAs

influence cellular processes such as inflammation, insulin signaling, and lipid metabolism.

Signaling Pathways
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As no information is available for "M617 TFA," a specific signaling pathway diagram cannot be

generated. However, based on the literature for general Trans Fatty Acids, a hypothetical

pathway for TFA-induced vascular injury is presented below.

Trans Fatty Acids (TFA)

Sirt1 downregulates

Mitochondrial Damage

Ppargc1a
 activates

Nfe2l2
 activates

Increased ROS Vascular Apoptosis Vascular Injury

Click to download full resolution via product page

Caption: Hypothetical signaling pathway for TFA-induced vascular injury.

Conclusion
While a detailed analysis of "M617 TFA" is not possible due to the absence of specific

information in the public domain, the broader research on Trans Fatty Acids highlights their

complex and often detrimental role in metabolic health. Further research is needed to elucidate

the precise mechanisms by which different TFA isomers impact insulin sensitivity and the risk of

type 2 diabetes.

To enable a comprehensive report on "M617 TFA," please provide additional information, such

as its chemical structure, target, or any associated publications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1139626#m617-tfa-in-diabetes-and-metabolic-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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